Cas no 379254-87-2 (N,N'-bis[(oxolan-2-yl)methyl]propanediamide)

• Product Name: N,N'-bis[(oxolan-2-yl)methyl]propanediamide
• CAS No: 379254-87-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 3104864
• PubChem ID: 3786560
• Update Time: 2025-04-21

N,N'-bis[(oxolan-2-yl)methyl]propanediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis-(tetrahydro-furan-2-ylmethyl)-malonamide
• N,N'-bis[(oxolan-2-yl)methyl]propanediamide
• Oprea1_714922
• HMS1403I11
• Enamine_003355
• N,N'-bis(oxolan-2-ylmethyl)propanediamide
• CS-0218560
• 379254-87-2
• EN300-01356
• Z56843586
• AKOS000115143
• G31588
• AKOS023093192

• Inchi： 1S/C13H22N2O4/c16-12(14-8-10-3-1-5-18-10)7-13(17)15-9-11-4-2-6-19-11/h10-11H,1-9H2,(H,14,16)(H,15,17)
• InChI Key： YQZIBQSZKSDPLD-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CC(NCC1CCCO1)=O)=O

Computed Properties

• Exact Mass: 270.15795719Da
• Monoisotopic Mass: 270.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.7Ų